Cas no 160850-64-6 (3-Isoxazolecarboxylic acid, 4-ethyl-5-methyl-, ethyl ester)

• Product Name: 3-Isoxazolecarboxylic acid, 4-ethyl-5-methyl-, ethyl ester
• CAS No: 160850-64-6
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 1340132
• Update Time: 2024-08-17

3-Isoxazolecarboxylic acid, 4-ethyl-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 4-ethyl-5-methyl-, ethyl ester

• Inchi： 1S/C9H13NO3/c1-4-7-6(3)13-10-8(7)9(11)12-5-2/h4-5H2,1-3H3
• InChI Key： QJZQLVYWEGQGHZ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CC)C(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 183.08959

Experimental Properties

• Density: 1.084±0.06 g/cm3(Predicted)
• Boiling Point: 298.7±28.0 °C(Predicted)
• PSA: 52.33
• pka: -4.73±0.50(Predicted)